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Compound of Interest

Compound Name: Valyl adenylate

Cat. No.: B1682819 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational integrity. This

document provides a comprehensive guide to the safe and compliant disposal of Valyl
adenylate, a key intermediate in the biosynthesis of proteins. Adherence to these procedures

is essential to ensure a safe laboratory environment and to comply with regulatory standards.

Valyl adenylate, like many biochemical reagents, requires careful handling and disposal. While

specific hazard data for Valyl adenylate is not readily available, a conservative approach,

treating it as potentially hazardous, is recommended.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Valyl adenylate is provided

below. This information is crucial for safe handling and for the accurate labeling of waste

containers.
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Property Value Source

Molecular Formula C₁₅H₂₃N₆O₈P PubChem[1]

Molecular Weight 446.35 g/mol PubChem[1]

CAS Number 52435-65-1 PubChem[1]

Appearance Solid (Assumed) N/A

Solubility
Water Soluble (Assumed

based on structure)
N/A

Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the necessary steps for the proper disposal of Valyl adenylate.

This procedure is based on general best practices for laboratory chemical waste management.

[2][3][4]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Valyl adenylate and its waste.

2. Waste Segregation and Collection:

Do not dispose of Valyl adenylate down the drain or in regular trash.[2][5]

Dedicate a specific, compatible waste container for Valyl adenylate waste. The container

should be made of a material that does not react with the chemical and must have a secure

screw-top cap.[4]

Collect all solid waste, contaminated materials (e.g., weighing paper, pipette tips), and

solutions containing Valyl adenylate in this designated container.

3. Waste Container Labeling:

Properly label the waste container with the following information:[2]
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The words "Hazardous Waste"

The full chemical name: "Valyl adenylate"

The CAS Number: "52435-65-1"

The molecular formula: "C₁₅H₂₃N₆O₈P"

An estimate of the concentration and total quantity of the waste.

The date when the waste was first added to the container.

Your name, laboratory, and contact information.

4. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[2][4]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Keep the waste container closed at all times, except when adding waste.[3][4]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Follow all institutional procedures for waste pickup requests.

6. Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with Valyl
adenylate using an appropriate cleaning agent and protocol.

Dispose of any cleaning materials (e.g., wipes, absorbent pads) as hazardous waste in the

designated container.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of Valyl
adenylate.

Valyl Adenylate Waste Generated

Is a specific Safety Data Sheet (SDS)
 with disposal instructions available?

Follow specific disposal instructions
 provided in the SDS.

Yes

Treat as hazardous waste.

No

Waste Disposed Compliantly

Collect in a labeled, compatible container.

Store in a designated satellite accumulation area.

Contact Environmental Health and Safety (EHS)
 for disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1682819?utm_src=pdf-body
https://www.benchchem.com/product/b1682819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Valyl Adenylate Disposal Decision Workflow

By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of Valyl adenylate, thereby fostering a culture of safety and regulatory

compliance within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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